Cas no 2763930-67-0 (Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2763930-67-0
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6336020
• PubChem ID: 165995812
• Update Time: 2025-06-10

Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763930-67-0
• EN300-37355679
• tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C16H23NO4/c1-16(2,3)21-15(19)17-8-7-11-5-6-12(20-4)9-13(11)14(17)10-18/h5-6,9,14,18H,7-8,10H2,1-4H3
• InChI Key： VPYOINDFIYKCDE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C=CC(=CC=2C1CO)OC)=O

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 2763930-67-0, known as Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and functionalities.

Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is characterized by a tetrahydroisoquinoline backbone, which is a bicyclic structure with significant biological activity. The hydroxymethyl group at position 1 and the methoxy substituent at position 7 contribute to its chemical reactivity and pharmacokinetic profile. The tert-butyl ester group at position 2 plays a crucial role in stabilizing the molecule and enhancing its solubility properties.

Recent studies have focused on the synthesis of this compound using advanced catalytic systems and green chemistry principles. Researchers have employed palladium-catalyzed cross-coupling reactions to construct the tetrahydroisoquinoline core efficiently. The incorporation of the hydroxymethyl and methoxy groups has been achieved through precise alkylation and oxidation strategies, ensuring high yields and purity.

The biological evaluation of Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has revealed promising results in various assays. In vitro studies have demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Additionally, preliminary animal studies suggest that this compound may possess anti-inflammatory properties due to its interaction with cyclooxygenase pathways.

One of the most exciting developments involving this compound is its potential application in drug delivery systems. The hydroxymethyl group enables the formation of bio-degradable polymers, which can be used to encapsulate therapeutic agents for targeted delivery. Furthermore, the methoxy substituent enhances the molecule's compatibility with biological systems, making it an ideal candidate for biocompatible materials.

Recent computational studies have provided deeper insights into the molecular interactions of Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. Quantum mechanical simulations have revealed that the tert-butyl ester group significantly influences the molecule's electronic distribution, thereby affecting its reactivity towards nucleophilic attacks. These findings have implications for designing more efficient synthetic routes and optimizing its pharmacokinetic properties.

In conclusion, Tert-butyl 1-(hydroxymethyl)-7-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2763930-67-0) stands as a remarkable example of how modern synthetic techniques and computational modeling can unlock the potential of complex organic molecules. Its unique structural features and diverse applications make it a subject of ongoing research interest across multiple disciplines.